Cas no 439913-09-4 (Cyclopropanecarboxylicacid, 2-(hydroxymethyl)-1-methyl-, ethyl ester, (1R,2R)-)

• Product Name: Cyclopropanecarboxylicacid, 2-(hydroxymethyl)-1-methyl-, ethyl ester, (1R,2R)-
• CAS No: 439913-09-4
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 327277
• Update Time: 2022-09-23

Cyclopropanecarboxylicacid, 2-(hydroxymethyl)-1-methyl-, ethyl ester, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2-(hydroxymethyl)-1-methyl-, ethyl ester, (1R,2R)-
• Cyclopropanecarboxylic acid, 2-(hydroxymethyl)-1-methyl-, ethyl ester,

• Inchi： 1S/C8H14O3/c1-3-11-7(10)8(2)4-6(8)5-9/h6,9H,3-5H2,1-2H3
• InChI Key： NPNIDLJZVHSBLF-UHFFFAOYSA-N
• SMILES： C1(C)(C(OCC)=O)CC1CO

Computed Properties

• Exact Mass: 158.094
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2